Cas no 81406-37-3 (Fluroxypyr-meptyl)

• Product Name: Fluroxypyr-meptyl
• CAS No: 81406-37-3
• MF: C₁₅H₂₁Cl₂FN₂O₃
• MW: 367.243245840073
• CID: 60333
• PubChem ID: 329755508
• Update Time: 2025-10-23

Fluroxypyr-meptyl Chemical and Physical Properties

Names and Identifiers

• Starane
• ((4-Amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy)-acetic acid 1-methylheptyl ester
• Fluroxypyr 1-methylheptyl ester
• 1-Methylheptyl [(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetate
• Fluroxypyr-1-methylheptyl Ester
• 1-Methylheptyl ((4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy)acetate
• Fluroxypyr-meptyl
• Fluroxypyr-meptyl Solution
• (RS)-1-methylheptyl 4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetate
• 1-methylheptyl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate
• 1-methylheptyl 4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetic acid
• dowco433
• Einecs 279-752-9
• fluoroxypyr-meptyl
• FLUROXPYR 1 METHYLHEPTYL ESTER
• fluroxypyr methylheptyl ester
• fluroxypyr-mepthyl
• rac-(2R)-octan-2-yl [(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetate
• Fluroxypyr Meptyl
• Starane 2
• Starane 250
• Dowco 433
• Fluroxypyr-meptyl [ISO]
• Fluroxypyr-(1-methylheptyl)
• XRM 5084
• OLZQTUCTGLHFTQ-UHFFFAOYSA-N
• Acetic acid, ((4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy)-, 1-methylheptyl ester
• 1-Methylheptyl ((4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy
• CS-0128796
• octan-2-yl 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxyacetate
• AKOS015895875
• [(4-Amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid 1-methylheptyl ester
• NCGC00254801-01
• CHEMBL1882270
• Acetic acid, 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]-, 1-methylheptyl ester
• F1213
• W-104211
• FLUROXYPYR 1-METHYLHEPTYL ESTER [MI]
• SCHEMBL161697
• NCGC00168311-01
• Fluroxypyr-1-methylheptyl ester, PESTANAL(R), analytical standard
• MFCD00144318
• 81406-37-3
• octan-2-yl 2-(4-amino-3,5-dichloro-6-fluoropyridin-2-yloxy)acetate
• A836460
• UNII-9W47M4YJ3Q
• A840123
• AM20061523
• AS-15363
• 1-methylheptyl 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridyl)oxy]acetate
• 1-Methylheptyl[(4-amino-3,5-dichloro-6-fluoropyridin-2-yl)oxy]acetate
• 2-Octanyl [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetate
• DOWCO-433
• NCGC00168311-02
• DTXCID3014303
• 1-Methylheptyl (4-amino-3,5-dichloro-6-fluoro-2-pyridyloxy)acetate
• Fluroxypyr methyl heptyl
• FT-0630892
• CAS-81406-37-3
• NS00006504
• D90700
• Acetic acid, [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]-, 1-methylheptyl ester
• Q27273305
• HY-136371
• WIDEMATCH S
• DTXSID5034303
• Tox21_300897
• 1-Methylheptyl (4-Amino-3,5-dichloro-6-fluoro-2-pyridinyloxy)acetate
• octan-2-yl 2-[4-azanyl-3,5-bis(chloranyl)-6-fluoranyl-pyridin-2-yl]oxyethanoate
• 9W47M4YJ3Q
• 2-[(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]acetic acid octan-2-yl ester
• Acetic acid, [(4-amino-3,5-dichloro-6-fluoro-2-pyridinyl)oxy]-, 1-methylheptyl ester (9CI)
• Attain A
• Fluroxypyr meptyl ester
• Spotlight
• Spotlight (pyridinoxyacetate herbicide)
• Starane 250EC
• Starane Ultra
• Tomahawk
• Trophy A
• DB-056524

• MDL： MFCD00144318
• Inchi： 1S/C15H21Cl2FN2O3/c1-3-4-5-6-7-9(2)23-10(21)8-22-15-12(17)13(19)11(16)14(18)20-15/h9H,3-8H2,1-2H3,(H2,19,20)
• InChI Key： OLZQTUCTGLHFTQ-UHFFFAOYSA-N
• SMILES： O=C(COC1C(Cl)=C(N)C(Cl)=C(F)N=1)OC(CCCCCC)C

Computed Properties

• Exact Mass: 366.09100
• Monoisotopic Mass: 366.091326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4
• XLogP3: 5.4

Experimental Properties

• Color/Form: crystal
• Density: 1.268±0.06 g/cm3(Predicted)
• Melting Point: 56.0 to 60.0 deg-C
• Boiling Point: 431.9 °C at 760 mmHg
• Flash Point: 215 °C
• Refractive Index: 1.523
• PSA: 74.44000
• LogP: 4.97180
• Merck: 4203

Fluroxypyr-meptyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312-H410
• Warning Statement： P273-P280-P302+P352+P312+P362+P364-P391-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：AF2503000
• Hazardous Material Identification：
• Risk Phrases：R50/53
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Fluroxypyr-meptyl

Recent Advances in Fluroxypyr-meptyl (81406-37-3) Research: A Comprehensive Review

Fluroxypyr-meptyl (CAS: 81406-37-3) is a synthetic auxin herbicide widely used in agricultural practices to control broadleaf weeds. As a methylheptyl ester of fluroxypyr, it exhibits selective herbicidal activity and is particularly effective in cereal crops. Recent studies have focused on its environmental fate, metabolic pathways, and potential applications in sustainable agriculture. This research brief consolidates the latest findings on Fluroxypyr-meptyl, providing insights into its mechanisms of action, ecotoxicological impacts, and emerging trends in formulation technologies.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the soil degradation kinetics of Fluroxypyr-meptyl under varying environmental conditions. Researchers found that the compound follows first-order degradation kinetics with a half-life ranging from 14 to 28 days, depending on soil pH and microbial activity. The study also identified three major transformation products, highlighting the need for comprehensive environmental monitoring programs when using this herbicide.

Innovations in formulation science have led to the development of more efficient Fluroxypyr-meptyl products. A recent patent (WO2023051234) describes a novel microencapsulation technique that significantly improves the herbicide's rainfastness and reduces volatilization losses. This advancement could potentially decrease application rates by 15-20% while maintaining efficacy, addressing growing concerns about herbicide resistance and environmental contamination.

From a toxicological perspective, new research has elucidated the molecular interactions between Fluroxypyr-meptyl and its plant targets. X-ray crystallography studies reveal that the active metabolite (fluroxypyr) binds to the TIR1 auxin receptor with higher affinity than natural auxins, explaining its potent herbicidal effects. Concurrently, mammalian toxicity studies continue to support its favorable safety profile, with no evidence of carcinogenicity or endocrine disruption at environmentally relevant concentrations.

The regulatory landscape for Fluroxypyr-meptyl is evolving, with recent re-evaluations by the EPA and EFSA confirming its approval status but recommending additional monitoring for certain metabolites in groundwater. Industry stakeholders are responding by developing improved analytical methods, including LC-MS/MS techniques capable of detecting Fluroxypyr-meptyl and its breakdown products at sub-ppb levels in complex matrices.

Looking forward, research priorities include investigating Fluroxypyr-meptyl's potential role in integrated weed management systems and exploring synergies with biological control agents. Preliminary field trials combining the herbicide with certain plant growth-promoting rhizobacteria show promising results in reducing application rates while enhancing crop yields. These developments position Fluroxypyr-meptyl as a key component in the transition toward more sustainable agricultural practices.